Cas no 899524-45-9 (N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 899524-45-9
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 3102678
• PubChem ID: 8065342
• Update Time: 2025-06-11

N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-isoxazole-5-carboxylic acid benzo[1,3]dioxol-5-ylamide
• N-(1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide
• STK342080
• Z90705629
• N-(benzo[d][1,3]dioxol-5-yl)-3-methylisoxazole-5-carboxamide
• SR-01000097946-1
• F5002-0626
• N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide
• SR-01000097946
• 899524-45-9
• CCG-134025
• AKOS001376375

• Inchi： 1S/C12H10N2O4/c1-7-4-11(18-14-7)12(15)13-8-2-3-9-10(5-8)17-6-16-9/h2-5H,6H2,1H3,(H,13,15)
• InChI Key： SUQPQIVWQAOGKG-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 246.06405680Da
• Monoisotopic Mass: 246.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide

N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 899524-45-9): An Overview

N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide, with the CAS number 899524-45-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a benzodioxole moiety and a methyl group further enhances its chemical diversity and biological activity.

Recent studies have highlighted the potential of N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide in various pharmacological contexts. One of the key areas of interest is its role as a ligand for specific receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can modulate the activity of certain receptors, making it a promising candidate for the development of novel therapeutic agents for neurological disorders.

In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers investigated the binding affinity and selectivity of N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oxazole-5-carboxamide for GABA receptors. The results indicated that this compound exhibits high affinity and selectivity for specific subtypes of GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission. This finding suggests that N-(2H-1,3-benzodioxol-5-yl)-3-methyl-1,2-oazole-5-carboxamide could be developed into a potential treatment for conditions such as anxiety disorders and epilepsy.

Another area of research focuses on the anti-inflammatory properties of N-(2H-1,3-benzodioxol-5-y)-3-methyl-l,2-oazole-S-carboxamide. A study published in *Inflammation Research* in 2022 demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-lbeta in vitro. These findings suggest that N-(2H-l,3-benzodioxol-S-y)-3-methyl-l,2-oazole-S-carboxamide may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of N-(2H-l,3-benzodioxol-S-y)-3-methyl-l,2-oazole-S-carboxamide also contribute to its stability and bioavailability. The benzodioxole moiety provides enhanced lipophilicity, which facilitates cellular uptake and penetration across biological membranes. Additionally, the methyl group on the oxazole ring enhances metabolic stability, reducing the risk of rapid degradation in vivo.

From a synthetic chemistry perspective, N-(2H-l,3-benzodioxol-S-y)-3-methyl-l,2-oazole-S-carboxamide can be prepared through a multi-step synthesis involving the condensation of appropriate precursors. The synthetic route typically involves the formation of an intermediate oxazoline, followed by dehydrogenation to yield the final oxazole product. This synthetic approach allows for the introduction of various functional groups at different positions on the molecule, enabling the exploration of structure–activity relationships (SAR) and optimization for specific therapeutic targets.

In conclusion, N-(2H-l,3-benzodioxol-S-y)-3-methyl-l,2-oazole-S-carboxamide (CAS No. 899524--45--9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.